Cas no 606111-47-1 ( )

• Product Name: &nbsp
• CAS No: 606111-47-1
• MF: C₂₀H₂₃N₃O₂S
• MW: 369.480523347855
• CID: 952812
• PubChem ID: 3217152
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-{[4-Butyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(2,4-di methylphenyl)ethanone
• Ethanone, 2-[[4-butyl-5-(2-furanyl)-4H-1,2,4-triazol-3-yl]thio]-1-(2,4-dimethylphenyl)- (9CI)
• ETHANONE, 2-[[4-BUTYL-5-(2-FURANYL)-4H-1,2,4-TRIAZOL-3-YL]THIO]-1-(2,4-DIMETHYLPHENYL)-
• Ethanone,2-[[4-butyl-5-(2-furanyl)-4H-1,2,4-triazol-3-yl]thio]-1-(2,4-dimethylphenyl)-(9ci)
• 606111-47-1
• DB-287322
•  

• Inchi： 1S/C20H23N3O2S/c1-4-5-10-23-19(18-7-6-11-25-18)21-22-20(23)26-13-17(24)16-9-8-14(2)12-15(16)3/h6-9,11-12H,4-5,10,13H2,1-3H3
• InChI Key： APJFLVZXYSNEJY-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(C)=CC=1C)=O)C1=NN=C(C2=CC=CO2)N1CCCC

Computed Properties

• Exact Mass: 369.151
• Monoisotopic Mass: 369.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 86.2Ų